molecular formula C18H28N2O B5627525 1'-(4-methoxybenzyl)-1,4'-bipiperidine

1'-(4-methoxybenzyl)-1,4'-bipiperidine

Cat. No.: B5627525
M. Wt: 288.4 g/mol
InChI Key: IZWISBNYITYHDT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1'-(4-Methoxybenzyl)-1,4'-bipiperidine is a bicyclic amine derivative composed of two piperidine rings connected via a single bond, with a 4-methoxybenzyl substituent at the 1'-position of the bipiperidine scaffold. The 4-methoxybenzyl group introduces electron-donating properties and enhanced lipophilicity, which may influence pharmacokinetic profiles and target binding compared to other substituents .

Properties

IUPAC Name

1-[(4-methoxyphenyl)methyl]-4-piperidin-1-ylpiperidine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H28N2O/c1-21-18-7-5-16(6-8-18)15-19-13-9-17(10-14-19)20-11-3-2-4-12-20/h5-8,17H,2-4,9-15H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IZWISBNYITYHDT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)CN2CCC(CC2)N3CCCCC3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H28N2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

288.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following sections compare 1'-(4-methoxybenzyl)-1,4'-bipiperidine with key analogs, focusing on structural modifications, stability, biological activity, and therapeutic applications. Data tables and research findings are included for clarity.

Structural Modifications and Electronic Effects

Substituents on the bipiperidine scaffold significantly alter electronic properties and binding interactions:

Compound Name Substituent(s) Key Structural Features Reference
1'-(4-Methoxybenzyl)-1,4'-bipiperidine 4-Methoxybenzyl at 1'-position Electron-donating methoxy group enhances lipophilicity and potential H-bonding capacity N/A
Pipamperone 4-Fluorophenyl-4-oxobutyl Electron-withdrawing fluorine improves CNS penetration; antipsychotic activity
CP-640186 Anthrylcarbonyl, morpholinyl Bulky anthracene group enhances lipogenesis inhibition
Compound 13 (JOPAT study) Unspecified substituent 1,4'-Bipiperidine enhances VEGF inhibition efficacy
3a–h (Purine derivatives) Aryl groups at purine N9 Bipiperidine improves H3 receptor affinity and ADME properties
  • This balance could optimize target engagement in CNS or anticancer applications .

Stability in Metal Complexes

1,4'-Bipiperidine derivatives are often used as ligands in metal complexes. Stability constants (log K) of Pd(II) complexes reveal:

Ligand in Pd(II) Complex Log K (Stability Constant) Key Interaction Mechanism Reference
BHEP (bis-hydroxyethylpiperazine) 15.2 ± 0.3 H-bonding with DNA bases enhances stability
MME (methionine methyl ester) 12.8 ± 0.2 Sulfur donor labilization reduces stability
Ethylenediamine 13.5 ± 0.4 Limited H-bonding; lower DNA affinity

Pharmacokinetic and Toxicity Profiles

Compound Name ADME Profile Toxicity (In Vitro) Reference
1'-(4-Methoxybenzyl)-1,4'-bipiperidine Predicted: Moderate metabolic stability Not reported N/A
Pipamperone High oral bioavailability Low hepatotoxicity
Purine derivatives (3a–h) Low CYP inhibition CC50 >100 µM (safe)
CP-640186 Not reported Not reported
  • Key Insight: The methoxy group may improve metabolic stability compared to non-polar analogs, as seen in pipamperone’s pharmacokinetics .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.